Vibi I

• bioactivity: Antimicrobial
• sequence: GIPCGESCVWIPCLTSTVGCSCKSKVCYRN

Description

"Vibi I" is a cyclotide, a class of cyclic, disulfide-rich peptides found in plants of the Viola genus, notably Viola biflora and Viola inconspicua. Cyclotides are characterized by their cyclic cystine knot (CCK) motif, which confers exceptional stability and diverse bioactivities, including antimicrobial, cytotoxic, and insecticidal properties . These peptides typically range between 2800–3700 Da and exhibit conserved structural motifs critical for their biological functions .

Comparison with Similar Compounds

Comparison with Similar Cyclotides

Structural and Motif Analysis

Cyclotides are classified based on conserved motifs in their six backbone loops. Below is a comparative analysis of "Vibi I" (inferred from vibi-family traits) and related cyclotides:

Table 1: Structural and Functional Comparison of Cyclotides

Compound	Mass (Da)	Motif Type	Key Residues (Loop 3/6)	Activity Level
This compound	~3200–3400*	Type I	Phe³ (Loop 3), Asn⁶ (Loop 6)	Moderate-High (Inferred)
Vibi G	~3200	Type I	Phe³, Asn⁶, Lys⁶	High
Vibi J	~3400	Type I	Phe³, Asn⁶, Arg⁶	High
CyI1 (V. inconspicua)	3236.4	Type I	Tyr² (Loop 2), Phe³, Asn⁶	Moderate
CyI3–CyI6	~2800–3000	Type II	Asn⁶ (no basic residue in Loop 6)	Low (Weak Activity)

*Mass inferred from vibi-family trends .

Key Observations:

Motif Conservation :

• Type I cyclotides (e.g., vibi G, J, and cyI1) share a "GTXPCGE" motif in Loop 3 and a conserved asparagine (Asn) in Loop 6, critical for cyclization .
• Type II cyclotides (e.g., cyI3–cyI6) lack the basic residue (lysine/arginine) in Loop 6, leading to reduced bioactivity .

Mass-Activity Relationship :

• Higher-mass cyclotides (~3400 Da) like vibi J exhibit stronger bioactivity, likely due to optimized loop configurations for target binding. Lower-mass Type II variants (~2800–3000 Da) show diminished potency .

Evolutionary and Ecological Context

The "vibi" cyclotides are evolutionarily conserved in Viola species, likely as defense molecules against herbivores and pathogens. The divergence into Type I/II motifs may reflect adaptive trade-offs between stability and ecological function. For instance, Type II cyclotides in V. inconspicua may prioritize environmental resilience over bioactivity .